Cas no 2763997-80-2 ((9H-fluoren-9-yl)methyl N-[3-(1-hydroxy-2-methylpropan-2-yl)-1,2-oxazol-5-yl]carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-[3-(1-hydroxy-2-methylpropan-2-yl)-1,2-oxazol-5-yl]carbamate
• CAS No: 2763997-80-2
• MF: C₂₂H₂₂N₂O₄
• MW: 378.421085834503
• CID: 5562849
• PubChem ID: 165999382
• Update Time: 2025-06-23

(9H-fluoren-9-yl)methyl N-[3-(1-hydroxy-2-methylpropan-2-yl)-1,2-oxazol-5-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl N-[3-(1-hydroxy-2-methylpropan-2-yl)-1,2-oxazol-5-yl]carbamate
• EN300-37387557
• 2763997-80-2

• Inchi： 1S/C22H22N2O4/c1-22(2,13-25)19-11-20(28-24-19)23-21(26)27-12-18-16-9-5-3-7-14(16)15-8-4-6-10-17(15)18/h3-11,18,25H,12-13H2,1-2H3,(H,23,26)
• InChI Key： REVJMNJWVAEEBP-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC(C(C)(C)CO)=NO1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 378.15795719g/mol
• Monoisotopic Mass: 378.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 533
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 84.6Ų

Additional information on (9H-fluoren-9-yl)methyl N-[3-(1-hydroxy-2-methylpropan-2-yl)-1,2-oxazol-5-yl]carbamate

Introduction to (9H-fluoren-9-yl)methyl N-[3-(1-hydroxy-2-methylpropan-2-yl)-1,2-oxazol-5-yl]carbamate and Its Applications in Modern Research

(9H-fluoren-9-yl)methyl N-[3-(1-hydroxy-2-methylpropan-2-yl)-1,2-oxazol-5-yl]carbamate, CAS no. 2763997-80-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its intricate molecular architecture, combines a fluorene moiety with an oxazoline derivative, making it a versatile scaffold for the development of novel bioactive molecules.

The fluorene component of this molecule contributes to its stability and hydrophobicity, properties that are highly desirable in drug design. Fluorene-based compounds are frequently employed in the synthesis of fluorescent probes and luminescent materials due to their excellent photophysical properties. In contrast, the oxazoline moiety introduces a rigid cyclic structure that can enhance binding affinity and selectivity in biological targets. This combination of features makes (9H-fluoren-9-yl)methyl N-[3-(1-hydroxy-2-methylpropan-2-yl)-1,2-oxazol-5-yl]carbamate a promising candidate for further exploration in medicinal chemistry.

Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound, opening up new avenues for its application. The use of transition-metal-catalyzed reactions and palladium-mediated cross-coupling techniques has streamlined the synthesis of complex heterocyclic systems like oxazolines. These methods have not only improved yield but also allowed for greater functional group tolerance, facilitating the introduction of diverse pharmacophores.

In the realm of drug discovery, (9H-fluoren-9-yl)methyl N-[3-(1-hydroxy-2-methylpropan-2-yl)-1,2-oxazol-5-yl]carbamate has been investigated for its potential as an intermediate in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with cancer and inflammatory diseases. By leveraging the structural features of this compound, researchers aim to develop selective kinase inhibitors that can modulate these pathways effectively.

The< strong>N-[3-(1-hydroxy-2-methylpropan-2-yl)-1,2-oxazol-5-y]carbamate moiety is particularly noteworthy for its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. This functional group has been incorporated into various drug candidates to enhance binding affinity and improve pharmacokinetic properties. The presence of a hydroxyl group further enhances the compound's versatility, allowing for additional derivatization and modification.

Current research is also exploring the use of (9H-fluoren-9-ylmethyl N-[3-(1-hydroxy--methylpropan--2--y]-1--oxazol--5--y]carbamate as a building block for the development of antiviral agents. The fluorene core provides a stable platform for further functionalization, while the oxazoline ring offers opportunities for designing molecules that can interact with viral proteases or other essential viral proteins. Preliminary studies suggest that derivatives of this compound exhibit promising antiviral activity against certain RNA viruses.

The synthesis and application of this compound also highlight the importance of computational chemistry in modern drug discovery. Molecular modeling techniques have been employed to predict binding modes and optimize lead structures. By integrating experimental data with computational insights, researchers can accelerate the development process and identify potential candidates with improved efficacy and reduced toxicity.

In conclusion, (9H-fluoren--9--ylmethyl N-[3-(1--hydroxy--methylpropan--2--y]-1--oxazol--5--y]carbamate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.